2-Cyclohexyl-2-ethoxyethanamine
Description
2-Cyclohexyl-2-ethoxyethanamine (CEE) is a chemical compound that belongs to the class of tertiary amines. It is commonly used in scientific research for its unique properties, including its ability to cross the blood-brain barrier and its potential as a therapeutic agent for various neurological disorders. In
Scientific Research Applications
Analytical Characterization
2-Cyclohexyl-2-ethoxyethanamine has been characterized analytically in several studies. De Paoli et al. (2013) and Wallach et al. (2016) conducted comprehensive analytical profiling of substances including this compound. These studies involved methods like gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy for qualitative and quantitative analysis in various biological matrices (De Paoli et al., 2013); (Wallach et al., 2016).
Metabolism and Biochemical Pharmacology
Studies by Sauer et al. (2008, 2009) explored the metabolism of compounds including this compound. They focused on identifying metabolic pathways, involving cytochrome P450 isoenzymes, and the development of methods for toxicological detection in biological samples (Sauer et al., 2008); (Sauer et al., 2009).
Synthesis and Characterization in Chemistry
Several studies have been conducted on the synthesis and structural characterization of compounds related to this compound. Li et al. (2017) and Furegati and Nocito (2017) provided insights into the synthesis methodologies and crystallographic analysis of similar compounds (Li et al., 2017); (Furegati & Nocito, 2017).
Applications in Biological Studies
The role of this compound in biological studies has been explored by Xi et al. (2008) who examined its DNA-binding properties and antioxidant activity. These insights are crucial for understanding its potential biomedical applications (Xi et al., 2008).
Industrial and Miscellaneous Applications
Durgabhavani et al. (2019) and Jing-xiu (2009) have researched the industrial applications of compounds related to this compound. These include its use in solvents and coatings, highlighting its versatility in various industrial processes (Durgabhavani et al., 2019); (Jing-xiu, 2009).
properties
IUPAC Name |
2-cyclohexyl-2-ethoxyethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO/c1-2-12-10(8-11)9-6-4-3-5-7-9/h9-10H,2-8,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEAQETWCYWIZKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CN)C1CCCCC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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